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Compound of Interest

Compound Name: 1-Cyclohexene-1-carboxaldehyde

Cat. No.: B073562

Essential Safety and Handling Guide for 1-
Cyclohexene-1-carboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for handling 1-Cyclohexene-1-carboxaldehyde (CAS No. 1192-88-7).
Adherence to these procedures is critical for ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following
table summarizes the required PPE for handling 1-Cyclohexene-1-carboxaldehyde.
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Goggles or Face Shield

Must be worn at all times to
protect against splashes. A
face shield is recommended
when handling larger
gquantities or when there is a
significant risk of splashing.[1]

[2]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Given the lack
of specific breakthrough time
data for 1-Cyclohexene-1-
carboxaldehyde, it is advisable
to change gloves frequently
and immediately after any
known contact. Double gloving
can provide an additional layer

of protection.[1]

Body Protection

Laboratory Coat or Chemical-

Resistant Apron

A flame-retardant lab coat
should be worn to protect
against splashes and spills.
For larger quantities, a
chemical-resistant apron over

the lab coat is recommended.

Respiratory Protection

Fume Hood

All handling of 1-Cyclohexene-
1-carboxaldehyde should be
conducted in a well-ventilated
laboratory, inside a certified
chemical fume hood to avoid

inhalation of vapors.[3][4]

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

[3][5]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation persists.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1]

Handling and Storage

Proper handling and storage are essential to prevent accidents and maintain the chemical's

integrity.
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Aspect

Procedure

Handling

- Work in a well-ventilated area, preferably
within a chemical fume hood.[3][6] - Avoid
contact with skin, eyes, and clothing.[3] - Avoid
inhalation of vapor or mist.[6] - Use non-
sparking tools and take precautionary measures
against static discharges.[5] - Keep away from

heat, sparks, and open flames.[1]

Storage

- Store in a cool, dry, and well-ventilated area
away from incompatible materials such as
strong oxidizing agents, strong bases, and
strong reducing agents.[3][5] - Keep container
tightly closed when not in use.[3][5] - Store in a

flammable liquids storage cabinet.

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is critical for laboratory safety and

environmental protection.
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Procedure

Steps

Spill Response

1. Evacuate the area and ensure adequate
ventilation. 2. Wear appropriate PPE as outlined
in Section 1. 3. For small spills, absorb with an
inert material (e.g., sand, vermiculite) and place
in a sealed container for disposal. 4. For large
spills, prevent entry into waterways and contact
environmental health and safety personnel. 5.

Do not let the product enter drains.[3]

Waste Disposal

1. Collect all waste containing 1-Cyclohexene-1-
carboxaldehyde in a designated, labeled, and
sealed container. 2. Dispose of the waste
through a licensed hazardous waste disposal
company. Do not dispose of it down the drain or
in regular trash.[1] 3. Empty containers should
be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste before the

container is discarded.

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 1-Cyclohexene-

1-carboxaldehyde in a laboratory setting.
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Caption: Safe handling workflow for 1-Cyclohexene-1-carboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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